4-ethoxy-N-(2-((4-(methylsulfonyl)piperazin-1-yl)sulfonyl)ethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-(4-methylsulfonylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C16H25N3O6S2/c1-3-25-15-6-4-14(5-7-15)16(20)17-8-13-27(23,24)19-11-9-18(10-12-19)26(2,21)22/h4-7H,3,8-13H2,1-2H3,(H,17,20)
• InChI Key: MKDUXRIMARAVCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C16H25N3O6S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 922121-39-9

Description

4-ethoxy-N-(2-((4-(methylsulfonyl)piperazin-1-yl)sulfonyl)ethyl)benzamide is a novel compound that has gained significant attention in the field of scientific research. This compound has been synthesized using a specific method and has been shown to have potential applications in various research areas.

Scientific Research Applications

Metabolic Pathways and Enzyme Interactions 4-ethoxy-N-(2-((4-(methylsulfonyl)piperazin-1-yl)sulfonyl)ethyl)benzamide's metabolism involves multiple enzyme pathways, indicating its potential application in understanding drug metabolism and interactions. It is oxidized to various metabolites, catalyzed by CYP2D6, CYP2C9, CYP3A4/5, and CYP2A6, showcasing its utility in studying cytochrome P450 enzyme activities (Hvenegaard et al., 2012).

Chemical Analysis and Derivatization Techniques The compound finds application in chemical analysis, specifically in liquid chromatography. A new sulfonate reagent was synthesized for analytical derivatization in liquid chromatography, highlighting its role in enhancing detection sensitivity and specificity in chemical analyses (Wu et al., 1997).

Pharmacological Properties and Drug Development Its derivatives have been explored for their pharmacological properties, such as serotonin receptor agonism. This application is crucial in the development of drugs aimed at treating various conditions, including gastrointestinal disorders, showcasing the compound's potential in drug discovery and development processes (Sonda et al., 2004).

Herbicide Mobility in Soil Research into the mobility of similar sulfonylurea herbicides in soil can inform environmental safety assessments and the development of agricultural chemicals. Understanding the mobility of these compounds in various soil types aids in evaluating their environmental impact and effectiveness as herbicides (Beckie and McKercher, 1990).

Antimicrobial Activities Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial activities. This research is pivotal in the search for new antimicrobial agents to combat resistant bacterial strains (Bektaş et al., 2007).

Neurological Disease Research The compound's derivatives have been used in imaging studies, such as in the visualization of primary breast tumors, indicating its potential application in diagnostic imaging and cancer research (Caveliers et al., 2002).